![molecular formula C12H22N2O5 B6244520 (2R)-2-(2-{[(tert-butoxy)carbonyl]amino}acetamido)-3-methylbutanoic acid CAS No. 2408938-38-3](/img/no-structure.png)
(2R)-2-(2-{[(tert-butoxy)carbonyl]amino}acetamido)-3-methylbutanoic acid
Overview
Description
(2R)-2-(2-{[(tert-butoxy)carbonyl]amino}acetamido)-3-methylbutanoic acid, also known as (2R)-2-(2-{[(t-Butoxycarbonyl)amino]acetamido}-3-methylbutanoic acid, is a synthetic organic compound with a variety of uses in scientific research. It is a chiral acid, meaning that it has two forms that are mirror images of each other, known as enantiomers. This compound is used for a variety of purposes in laboratory experiments, including as a catalyst for organic synthesis, as a reagent for organic reactions, and as a starting material for the synthesis of other compounds. In addition, (2R)-2-(2-{[(t-Butoxycarbonyl)amino]acetamido}-3-methylbutanoic acid has been studied for its potential biochemical and physiological effects.
Scientific Research Applications
(2R)-2-(2-{[(t-Butoxycarbonyl)amino]acetamido}-3-methylbutanoic acid has a variety of applications in scientific research. It has been used as a catalyst for organic synthesis, as a reagent for organic reactions, and as a starting material for the synthesis of other compounds. In addition, it has been studied for its potential biochemical and physiological effects.
Mechanism of Action
The mechanism of action of (2R)-2-(2-{[(t-Butoxycarbonyl)amino]acetamido}-3-methylbutanoic acid is not fully understood. However, it is believed that the compound acts as a chiral acid, meaning that it has two forms that are mirror images of each other, known as enantiomers. It is thought that the compound interacts with other molecules in a way that allows it to catalyze organic reactions and serve as a reagent for organic synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2R)-2-(2-{[(t-Butoxycarbonyl)amino]acetamido}-3-methylbutanoic acid have not been extensively studied. However, some studies have indicated that the compound may have an inhibitory effect on certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, the compound has been shown to have an inhibitory effect on the growth of certain types of bacteria.
Advantages and Limitations for Lab Experiments
The main advantage of using (2R)-2-(2-{[(t-Butoxycarbonyl)amino]acetamido}-3-methylbutanoic acid in laboratory experiments is that it is relatively easy to synthesize. The two-step synthesis process is relatively simple and straightforward, and can be used to synthesize the compound in a relatively short amount of time. However, the compound is not without its limitations. It is a relatively expensive compound, and the potential biochemical and physiological effects of the compound are not fully understood.
Future Directions
There are a number of possible future directions for (2R)-2-(2-{[(t-Butoxycarbonyl)amino]acetamido}-3-methylbutanoic acid. These include further research into the compound's potential biochemical and physiological effects, as well as the development of new methods for its synthesis. Additionally, further research could be conducted into the compound's potential applications in organic synthesis and organic reactions, as well as its potential use as a starting material for the synthesis of other compounds. Finally, further research could be conducted into its potential use as a catalyst for organic reactions.
Synthesis Methods
(2R)-2-(2-{[(t-Butoxycarbonyl)amino]acetamido}-3-methylbutanoic acid can be synthesized in a two-step process that involves the reaction of 3-methylbutanoic acid with t-butyl isocyanate, followed by the reaction of the product with sodium borohydride. The reaction of 3-methylbutanoic acid with t-butyl isocyanate yields a t-butyl ester, which is then reacted with sodium borohydride to produce the desired compound. This method is relatively simple and straightforward, and can be used to synthesize the compound in a relatively short amount of time.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(2-{[(tert-butoxy)carbonyl]amino}acetamido)-3-methylbutanoic acid involves the protection of the amine group, followed by the coupling of the protected amine with the appropriate acid. The protecting group is then removed to yield the final product.", "Starting Materials": [ "3-methylbutanoic acid", "tert-butyl carbamate", "N,N'-dicyclohexylcarbodiimide", "N-hydroxysuccinimide", "diisopropylethylamine", "triethylamine", "ethyl acetate", "methanol", "dichloromethane", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Protection of the amine group", "3-methylbutanoic acid is dissolved in dichloromethane and treated with N,N'-dicyclohexylcarbodiimide (DCC) and tert-butyl carbamate to form the tert-butyl carbamate ester of 3-methylbutanoic acid. The reaction mixture is stirred at room temperature for 2 hours and then filtered to remove the dicyclohexylurea byproduct.", "Step 2: Coupling of the protected amine with the appropriate acid", "The tert-butyl carbamate ester of 3-methylbutanoic acid is dissolved in dichloromethane and treated with N-hydroxysuccinimide (NHS) and diisopropylethylamine (DIPEA) to form the NHS ester of the protected acid. The reaction mixture is stirred at room temperature for 1 hour and then filtered to remove the DIPEA byproduct.", "The protected amine is then added to the NHS ester in the presence of triethylamine (TEA) as a base. The reaction mixture is stirred at room temperature for 2 hours and then quenched with a solution of sodium bicarbonate in water.", "Step 3: Deprotection of the amine group", "The crude product is extracted with ethyl acetate and washed with water. The organic layer is dried over sodium sulfate and concentrated under reduced pressure to yield the crude product. The crude product is dissolved in methanol and treated with sodium bicarbonate to remove the tert-butyl carbamate protecting group and yield the final product, (2R)-2-(2-{[(tert-butoxy)carbonyl]amino}acetamido)-3-methylbutanoic acid." ] } | |
CAS RN |
2408938-38-3 |
Molecular Formula |
C12H22N2O5 |
Molecular Weight |
274.3 |
Purity |
95 |
Origin of Product |
United States |
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